Cas no 1869224-22-5 (2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide)

• Product Name: 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide
• CAS No: 1869224-22-5
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6160693
• PubChem ID: 165486417
• Update Time: 2025-07-02

2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 1869224-22-5
• EN300-1123339
• 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide

• Inchi： 1S/C9H16N4O2/c1-6(2)15-7-3-12-13(4-7)5-8(10)9(11)14/h3-4,6,8H,5,10H2,1-2H3,(H2,11,14)
• InChI Key： CDODHSDVWXDPTQ-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=NN(C=1)CC(C(N)=O)N

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 96.2Ų

Additional information on 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide

Professional Introduction to 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide (CAS No. 1869224-22-5)

2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide, identified by its CAS number 1869224-22-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of this molecule, particularly its dual functionality with both an amino group and a pyrazole moiety, make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide consists of a central pyrazole ring substituted with a propyl ether side chain at the 4-position and an amide linkage at the 3-position. This configuration introduces unique reactivity and binding potential, which can be exploited to modulate biological pathways. The presence of the propyl ether group enhances solubility and bioavailability, while the amide bond provides a site for further derivatization, enabling the synthesis of analogs with tailored pharmacological profiles.

In recent years, there has been growing interest in pyrazole derivatives due to their ability to interact with various biological targets. For instance, studies have demonstrated that pyrazole-based compounds can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Additionally, the pyrazole scaffold has been shown to exhibit binding affinity for receptors and ion channels involved in pain perception and neurotransmission. These findings have positioned 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide as a potential lead compound for the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrazole derivatives have been extensively studied for their antitumor activity, with several compounds entering clinical trials for the treatment of various cancers. The structural motif of 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide suggests that it may interfere with critical signaling pathways involved in cancer cell proliferation and survival. Specifically, it could target pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in malignant tumors. Preliminary computational studies have predicted favorable interactions between this compound and these targets, warranting further experimental validation.

The pharmacokinetic properties of 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide are also of considerable interest. The propyl ether group contributes to metabolic stability while maintaining good solubility in both aqueous and lipid environments. This balance is crucial for achieving optimal bioavailability following oral administration. Furthermore, the amide moiety can undergo enzymatic hydrolysis, allowing for controlled release of active species within the body. These characteristics make it an attractive candidate for oral drug delivery systems.

In vitro studies have begun to elucidate the mechanism of action of 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide, revealing promising interactions with biological targets relevant to inflammation and cancer. For example, preliminary assays suggest that this compound can inhibit COX enzymes at concentrations comparable to those observed with known anti-inflammatory drugs. Similarly, cell-based assays indicate that it may induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. These findings underscore the therapeutic potential of this molecule and justify its inclusion in ongoing drug discovery efforts.

The synthesis of 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Key synthetic steps include nucleophilic substitution reactions at the pyrazole ring followed by condensation with appropriate amine derivatives. The use of protecting groups ensures regioselectivity during synthesis, minimizing unwanted side reactions.

Future research directions for 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-yl]propanamide include optimization of its pharmacological properties through structure-based drug design (SBDD). By leveraging computational modeling techniques such as molecular docking and quantum mechanics calculations, researchers can identify structural modifications that enhance binding affinity or selectivity against specific targets. Additionally, exploring derivatization strategies may reveal new analogs with improved efficacy or reduced toxicity profiles.

The potential applications of 2-amino-3-[4-(propan-2-yloxy)-1H-pyrazol-1-y]l propanamide extend beyond oncology; it may also be relevant in neurology and immunology research. Pyrazole derivatives have shown promise as modulators of neurotransmitter systems involved in cognitive function and mood regulation. Furthermore, their ability to modulate immune responses makes them candidates for treating autoimmune diseases or infections caused by pathogenic microorganisms.

In conclusion, 1869224225 represents a structurally intriguing compound with significant therapeutic potential across multiple disease areas including cancer, inflammation,and neurodegenerative disorders . Its unique combinationof pharmacological features positionsit as anattractive candidatefor further developmentinpharmaceuticalresearchandclinicalapplications . With continuedinvestigation intoitsmechanismsofactionandpharmacokineticproperties ,thismoleculeholds greatpromise forembracing thenextgenerationoftherapeutics .